4-(4-chlorophenyl)-2-(4-nitrophenyl)-2,3-dihydro-1H-1,5-benzodiazepine
Overview
Description
4-(4-chlorophenyl)-2-(4-nitrophenyl)-2,3-dihydro-1H-1,5-benzodiazepine, commonly known as CNDP1, is a benzodiazepine derivative that has been synthesized and extensively studied for its potential applications in scientific research. This compound has been found to exhibit promising pharmacological properties, making it a valuable tool for investigating various biochemical and physiological processes.
Scientific Research Applications
Synthesis and Antimicrobial Activities
Synthesis Techniques : Novel synthesis methods have been developed for benzodiazepines, including variants like 4-(4-chlorophenyl)-2-(4-nitrophenyl)-2,3-dihydro-1H-1,5-benzodiazepine. These syntheses often involve reactions of substituted aminobenzenethiols with α,β-unsaturated ketones, followed by analytical and spectral characterization (Pant, Godwal, & Sanju, 2021).
Antimicrobial Properties : Some synthesized benzodiazepines have shown notable antimicrobial activities. For example, certain compounds demonstrated good antifungal activity against Candida albicans, indicating their potential use in treating fungal infections (Pant, Godwal, & Sanju, 2021).
Anti-Inflammatory Applications
- Anti-Inflammatory Effects : Research has shown that certain benzodiazepine derivatives, including those containing 4-chlorophenyl and 4-nitrophenyl groups, exhibit significant anti-inflammatory activity. This is especially true when these compounds contain electron-withdrawing groups such as nitro and chloro (Kumar & Ishwarbhat, 2016).
Structural and Conformational Studies
- Molecular Structure Analysis : Detailed studies of the molecular structure of various benzodiazepine derivatives, including those similar to 4-(4-chlorophenyl)-2-(4-nitrophenyl)-2,3-dihydro-1H-1,5-benzodiazepine, have been conducted. These studies often involve X-ray crystallography to understand the conformation and bonding within these molecules (Parvez, Umbreen, & Ansari, 2003).
Potential for Novel Drug Development
Calcium Channel Blocking : Research indicates that certain benzodiazepine derivatives act as calcium channel blockers, suggesting their potential application in cardiovascular diseases. These compounds are synthesized from various reactants, including aminothiophenol, and evaluated for their biological activity (Atwal, Bergey, Hedberg, & Moreland, 1987).
- derivatives-jung/5ac8bdf4b592574394eea45b15c48322/?utm_source=chatgpt).
properties
IUPAC Name |
4-(4-chlorophenyl)-2-(4-nitrophenyl)-2,3-dihydro-1H-1,5-benzodiazepine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClN3O2/c22-16-9-5-14(6-10-16)20-13-21(15-7-11-17(12-8-15)25(26)27)24-19-4-2-1-3-18(19)23-20/h1-12,21,24H,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYYXCLQARLIQEP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC2=CC=CC=C2N=C1C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40387069 | |
Record name | 4-(4-Chlorophenyl)-2-(4-nitrophenyl)-2,3-dihydro-1H-1,5-benzodiazepine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40387069 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
377.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-chlorophenyl)-2-(4-nitrophenyl)-2,3-dihydro-1H-1,5-benzodiazepine | |
CAS RN |
5986-31-2 | |
Record name | 4-(4-Chlorophenyl)-2-(4-nitrophenyl)-2,3-dihydro-1H-1,5-benzodiazepine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40387069 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.